Cas no 312607-22-0 ((2Z)-N-acetyl-2-[(4-cyanophenyl)imino]-2H-chromene-3-carboxamide)

• Product Name: (2Z)-N-acetyl-2-[(4-cyanophenyl)imino]-2H-chromene-3-carboxamide
• CAS No: 312607-22-0
• MF: C₁₉H₁₃N₃O₃
• MW: 331.324824094772
• CID: 5878147
• PubChem ID: 4377095
• Update Time: 2025-06-10

(2Z)-N-acetyl-2-[(4-cyanophenyl)imino]-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Oprea1_586965
• AKOS001572482
• AB00124597-02
• 312607-22-0
• (Z)-N-acetyl-2-((4-cyanophenyl)imino)-2H-chromene-3-carboxamide
• SR-01000399793
• F0849-1109
• SR-01000399793-1
• N-acetyl-2-(4-cyanophenyl)iminochromene-3-carboxamide
• (2Z)-N-acetyl-2-[(4-cyanophenyl)imino]-2H-chromene-3-carboxamide

• Inchi： 1S/C19H13N3O3/c1-12(23)21-18(24)16-10-14-4-2-3-5-17(14)25-19(16)22-15-8-6-13(11-20)7-9-15/h2-10H,1H3,(H,21,23,24)/b22-19-
• InChI Key： JYBRQFUWCUHSEJ-QOCHGBHMSA-N
• SMILES： O1/C(/C(C(NC(C)=O)=O)=CC2C=CC=CC1=2)=N\C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 331.09569129g/mol
• Monoisotopic Mass: 331.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91.6Ų

Additional information on (2Z)-N-acetyl-2-[(4-cyanophenyl)imino]-2H-chromene-3-carboxamide

(2Z)-N-acetyl-2-[(4-cyanophenyl)imino]-2H-chromene-3-carboxamide: A Comprehensive Overview

(2Z)-N-acetyl-2-[(4-cyanophenyl)imino]-2H-chromene-3-carboxamide, identified by the CAS registry number 312607-22-0, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its chromene core and functional groups, has garnered attention due to its unique structural properties and potential applications in drug design, optical materials, and electronic devices.

The molecular structure of this compound is notable for its chromene moiety, which consists of a benzene ring fused with a pyran ring. The presence of an acetyl group at the nitrogen atom and a cyanophenyl substituent on the imine group introduces additional complexity and functionality to the molecule. Recent studies have highlighted the importance of such structures in modulating electronic properties and enhancing stability, making them attractive candidates for advanced materials.

Recent research has focused on the synthesis and characterization of similar compounds, emphasizing their potential as building blocks for functional materials. For instance, investigations into the photophysical properties of chromene derivatives have revealed their utility in light-harvesting applications and optoelectronic devices. The specific substitution pattern in (2Z)-N-acetyl-2-[(4-cyanophenyl)imino]-2H-chromene-3-carboxamide is expected to further enhance these properties, making it a promising candidate for next-generation materials.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including imine formation and acetylation. The synthesis typically involves the reaction of an appropriate chromene derivative with a cyanophenyl aldehyde or ketone, followed by acetylation to introduce the N-acetyl group. Optimization of reaction conditions has been a key focus in recent studies, aiming to improve yield and purity while maintaining the desired stereochemistry.

The application potential of this compound extends beyond materials science into pharmaceuticals. Its structural similarity to certain bioactive molecules suggests that it could serve as a lead compound in drug discovery efforts. Recent advancements in computational chemistry have enabled researchers to predict the bioactivity profiles of such compounds, further accelerating their development as therapeutic agents.

Moreover, the presence of electron-withdrawing groups like the cyano group and acetyl group in this molecule significantly influences its electronic characteristics. These groups can modulate the compound's ability to participate in charge transfer processes, which is crucial for applications in organic electronics and photonics.

In conclusion, (2Z)-N-acetyl-2-[(4-cyanophenyl)imino]-2H-chromene-3-carboxamide represents a versatile platform for exploring new chemical functionalities and applications. With ongoing research uncovering its potential across multiple disciplines, this compound stands at the forefront of innovation in modern chemistry.